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Compound of Interest

4-(Trifluoromethyl)phenyl!
Compound Name:
isothiocyanate

Cat. No. B158776

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemical compounds is paramount. This guide provides immediate, essential safety and
logistical information for managing 4-(Trifluoromethyl)phenyl isothiocyanate, including
detailed operational and disposal plans to ensure laboratory safety and compliance.

Chemical and Physical Properties

Property Value

CAS Number 1645-65-4[1][2][3]

Molecular Formula CFsCesHaNCS[1][3]

Molecular Weight 203.18 g/mol [1][3]

Form Solid[1]

Melting Point 39-43 °C[1][2]

Boiling Point 81 °C at 11 mmHg[1][2]

Flash Point 113 °C (235.4 °F) - closed cupl[1]

Hazard Identification and Safety Precautions
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4-(Trifluoromethyl)phenyl isothiocyanate is classified as a hazardous substance. Key
hazards include:

» Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4]
o Skin Corrosion/Irritation: Causes severe skin burns and irritation.[5]
o Eye Damage/Irritation: Causes serious eye damage.[4][5]

o Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if
inhaled.

o Respiratory Irritation: May cause respiratory irritation.[4][5]

It is crucial to handle this chemical in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize exposure.[6][7]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to prevent exposure. The following table summarizes the
required PPE for handling 4-(Trifluoromethyl)phenyl isothiocyanate.
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Body Part

Recommended Protection

Specifications

Eyes/Face

Safety Goggles & Face Shield

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield

is also recommended.[5]

Skin

Chemical Resistant Gloves &

Protective Clothing

Wear appropriate protective
gloves (e.g., nitrile rubber,
neoprene) and clothing to

prevent skin exposure.[5][8]

Respiratory

Respirator with appropriate

filter

In case of inadequate
ventilation, wear respiratory
protection. A NIOSH/MSHA
approved respirator with
appropriate cartridges (e.g.,
type P3) should be used.[1][8]

Experimental Protocol: Step-by-Step Handling

Procedure

A systematic approach is essential for safely handling 4-(Trifluoromethyl)phenyl

isothiocyanate.

1. Preparation:

e Thoroughly review the Safety Data Sheet (SDS) before beginning any work.[8]

e Ensure a chemical fume hood is operational and use it for all procedures involving this

substance.[7][8]

o Gather all necessary PPE as outlined in the table above and inspect for integrity.
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Have an emergency eyewash station and safety shower readily accessible.[5][7]

. Handling:

Avoid contact with skin, eyes, and clothing.[6][9]

Avoid the formation of dust and aerosols.[6]

Keep the container tightly closed when not in use.[6][9]

Store in a cool, dry, and well-ventilated place under an inert gas due to moisture sensitivity.

[5]16]

. Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[5]

Remove and properly dispose of contaminated PPE.

Clean the work area thoroughly.

Spill Response

In the event of a spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

Collect the absorbed material into a suitable, labeled container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

All waste materials must be handled as hazardous waste.
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o Chemical Waste: Dispose of 4-(Trifluoromethyl)phenyl isothiocyanate and any reaction
byproducts in a designated, labeled hazardous waste container.

o Contaminated Materials: Dispose of all contaminated PPE, absorbent materials, and empty
containers as hazardous waste.

» Disposal Method: Waste must be disposed of in accordance with local, state, and federal
regulations. This typically involves an approved waste disposal plant or a licensed
incinerator.[4][10] Do not mix with other waste.

Visual Workflow for Safe Handling and Disposal

The following diagram outlines the critical steps for safely handling and disposing of 4-
(Trifluoromethyl)phenyl isothiocyanate.
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Workflow for Handling 4-(Trifluoromethyl)phenyl isothiocyanate
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Caption: Safe handling and disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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